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Compound of Interest

Compound Name: Methyl pyridine-3-acetate

Cat. No.: B1295155

This guide provides a comprehensive overview of the safety and hazards associated with
methyl pyridine-3-acetate, designed for researchers, scientists, and professionals in the field
of drug development. The information herein is synthesized to provide not only procedural
steps but also the underlying scientific rationale for safe laboratory practices.

Chemical Identity and Physical Properties

Methyl pyridine-3-acetate, also known as methyl 2-(pyridin-3-yl)acetate, is a pyridine
derivative used as a building block in the synthesis of various pharmaceutical and
agrochemical compounds.[1][2] A clear understanding of its physical and chemical properties is
the foundation of a robust safety assessment.

Table 1: Chemical Identifiers and Properties of Methyl Pyridine-3-Acetate
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Property Value Source

IUPAC Name methyl 2-pyridin-3-ylacetate PubChem|[3]

Synonyms Methyl 2-(3-pyridy)acetate, PubChem, ChemicalBook[1][3]
NSC 75852

CAS Number 39998-25-9 PubChem|[3]

Molecular Formula C8HIONO2 PubChem][3]

Molecular Weight 151.16 g/mol PubChem|[3]

Boiling Point 112 °C @ 10 Torr ECHEMI[4]

Density 1.115 + 0.06 g/cm3 (Predicted) ECHEMI[4]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), methyl pyridine-3-acetate is classified as a hazardous substance.[3] The primary
hazards are related to its irritant properties upon contact or inhalation.

Based on notifications to the European Chemicals Agency (ECHA), the compound is
categorized as follows:

 Skin Irritation (Category 2): Causes skin irritation.[3]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

» Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[3]

These classifications necessitate specific handling protocols to mitigate exposure risks. The
"Warning" signal word and the exclamation mark pictogram are used to convey these hazards.

[3]
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GHS Classification Hazard Statements
] ] ] - H315
Signal Word: Warning Leadsto | | causes skin irritation )
Chemical Identity
g H319
Methyl Pyridine-3-Acetate CAS: 39998-25-9 GHS07 | " _ — ]

Exclamation Mark lkCauses serious eye mltatlorﬂ

( H335 )

kMay cause respiratory irritatiorﬂ

Hierarchy of Controls

Elimination / Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles)
(Least Effective)
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Assess Risk
(Size, Location, Ventilation)

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Contain Spill
(Use absorbent socks/pads)

:

Absorb Material
(Use inert material like vermiculite or sand)

Collect Waste
(Place in a sealed, labeled container)

(Decontaminate Area)

Dispose of Waste
(Follow hazardous waste protocols)

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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